Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate

• Molecular Formula: C27H26FN3O4
• Molecular Weight: 475.5 g/mol
• IUPAC Name: ethyl 4-(4-benzoylpiperazin-1-yl)-3-[(4-fluorobenzoyl)amino]benzoate
• InChI: InChI=1S/C27H26FN3O4/c1-2-35-27(34)21-10-13-24(23(18-21)29-25(32)19-8-11-22(28)12-9-19)30-14-16-31(17-15-30)26(33)20-6-4-3-5-7-20/h3-13,18H,2,14-17H2,1H3,(H,29,32)
• InChI Key: LQCCGOYCGVUYEP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)F

Description

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate, also known as BF4, is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. In

Scientific Research Applications

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate has been studied for its potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate works by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a reduction in the growth and proliferation of cancer cells, as well as a decrease in the production of beta-amyloid protein in the brain, which is associated with Alzheimer's disease.
Biochemical and Physiological Effects:
Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of various signaling pathways in the body. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate has a number of advantages for use in lab experiments, including its high potency and selectivity, as well as its ability to penetrate the blood-brain barrier. However, it also has some limitations, including its relatively short half-life and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for the study of Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate, including the development of more potent and selective analogs, the optimization of its pharmacokinetic properties, and the exploration of its potential therapeutic applications in other diseases, such as multiple sclerosis and Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate and its effects on various signaling pathways in the body.

Synthesis Methods

Ethyl 4-(4-benzoyl-1-piperazinyl)-3-[(4-fluorobenzoyl)amino]benzoate can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzoyl chloride with 4-aminobenzoic acid, followed by the reaction of the resulting product with benzoyl chloride and piperazine. The final product is obtained by esterification of the resulting intermediate with ethyl alcohol.